Cas no 70381-39-4 (4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6-dimethyl-,monohydrochloride)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6-dimethyl-,monohydrochloride
• CAS No: 70381-39-4
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 531109
• PubChem ID: 155373
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6-dimethyl-,monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6-dimethyl-,monohydrochloride
• 3-ethyl-2,6-dimethylpyrido[1,2-a]pyrimidin-4-one,hydrochloride
• SCHEMBL10944564
• 2,6-Dimethyl-3-ethyl-4-oxo-4H-pyrido(1,2-a)pyrimidine hydrochloride
• 2,6-Dimethyl-3-ethyl-4H-pyrido(1,2-a)pyrimidin-4-one monohydrochloride
• AQFVIWUNSPLZSA-UHFFFAOYSA-N
• CHEMBL543537
• 2,6-dimethyl-3-ethyl-4-oxo-4H-pyrido[1,2-a]pyrimidine hydrochloride
• DTXSID40220649
• 4H-Pyrido(1,2-a)pyrimidin-4-one, 2,6-dimethyl-3-ethyl-, monohydrochloride
• 70381-39-4

• Inchi： 1S/C12H14N2O.ClH/c1-4-10-9(3)13-11-7-5-6-8(2)14(11)12(10)15;/h5-7H,4H2,1-3H3;1H
• InChI Key： AQFVIWUNSPLZSA-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(CC)=C(C)N=C2C=CC=C(C)N12

Computed Properties

• Exact Mass: 238.0872908g/mol
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų